Cas no 1517105-80-4 (2-(tert-butoxy)methyl-2-methyloxirane)

• Product Name: 2-(tert-butoxy)methyl-2-methyloxirane
• CAS No: 1517105-80-4
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 6397590
• PubChem ID: 23468430
• Update Time: 2025-06-25

2-(tert-butoxy)methyl-2-methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butoxy)methyl-2-methyloxirane
• Oxirane, 2-[(1,1-dimethylethoxy)methyl]-2-methyl-
• 2-(Tert-butoxymethyl)-2-methyloxirane
• 1517105-80-4
• AKOS015679334
• 2-[(tert-butoxy)methyl]-2-methyloxirane
• SCHEMBL11334291
• EN300-1828391

• Inchi： 1S/C8H16O2/c1-7(2,3)9-5-8(4)6-10-8/h5-6H2,1-4H3
• InChI Key： RHKIHYUHXQVNNL-UHFFFAOYSA-N
• SMILES： O1CC1(COC(C)(C)C)C

Computed Properties

• Exact Mass: 144.115029749g/mol
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• Density: 0.923±0.06 g/cm3(Predicted)
• Boiling Point: 152.5±8.0 °C(Predicted)

Additional information on 2-(tert-butoxy)methyl-2-methyloxirane

Professional Introduction to 2-(tert-butoxy)methyl-2-methyloxirane (CAS No. 1517105-80-4)

2-(tert-butoxy)methyl-2-methyloxirane, identified by the Chemical Abstracts Service Number (CAS No.) 1517105-80-4, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This oxirane derivative, characterized by its unique structural motif—a methyloxirane ring substituted with a tert-butoxymethyl group—has emerged as a versatile intermediate in the development of novel bioactive molecules. The compound's reactivity and stability make it particularly valuable in the synthesis of complex molecules, including those targeted for therapeutic applications.

The tert-butoxymethyl functionality in 2-(tert-butoxy)methyl-2-methyloxirane plays a crucial role in modulating the chemical behavior of the molecule. This group not only enhances the compound's solubility in organic solvents but also provides a stable handle for further functionalization. Such properties are highly advantageous in multi-step synthetic pathways, where controlled reactions and high yields are paramount. The methyloxirane ring, a three-membered ether oxide, is known for its ability to undergo ring-opening reactions under various conditions, making it a preferred scaffold for introducing diverse substituents into molecular structures.

In recent years, the demand for innovative synthetic strategies has driven extensive research into oxirane derivatives like 2-(tert-butoxy)methyl-2-methyloxirane. One of the most compelling applications of this compound is in the field of drug discovery, where it serves as a key building block for designing novel pharmacophores. The ability to efficiently incorporate this moiety into larger molecules has enabled chemists to explore new chemical spaces, potentially leading to the identification of next-generation therapeutics. For instance, researchers have leveraged the reactivity of 2-(tert-butoxy)methyl-2-methyloxirane to develop libraries of heterocyclic compounds that exhibit promising biological activities.

Recent advancements in computational chemistry have further highlighted the utility of 2-(tert-butoxy)methyl-2-methyloxirane as a synthetic intermediate. Molecular modeling studies have demonstrated that this compound can be strategically employed to construct complex cyclic frameworks with high precision. Such insights have been instrumental in optimizing synthetic routes, reducing reaction times, and improving overall yields. Moreover, the stability of the tert-butoxymethyl group under various reaction conditions has been exploited to facilitate cross-coupling reactions, hydrogenations, and other transformations critical for pharmaceutical synthesis.

The pharmaceutical industry has shown particular interest in 2-(tert-butoxy)methyl-2-methyloxirane due to its potential role in developing small-molecule inhibitors and modulators. For example, derivatives of this compound have been investigated as scaffolds for kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The oxirane ring's ability to form stable bonds with biological targets while allowing for selective functionalization makes it an attractive choice for medicinal chemists seeking to design molecules with enhanced binding affinity and reduced toxicity.

Another area where 2-(tert-butoxy)methyl-2-methyloxirane has made significant contributions is in materials science. Researchers have utilized this compound as a precursor for synthesizing polymers with unique properties, such as biodegradability and biocompatibility. These materials are increasingly being explored for medical applications, including drug delivery systems and tissue engineering scaffolds. The versatility of 2-(tert-butoxy)methyl-2-methyloxirane in forming stable linkages with other functional groups has enabled the creation of hybrid materials that combine the benefits of multiple chemical moieties.

The synthesis of 2-(tert-butoxy)methyl-2-methyloxirane itself is a testament to the progress made in synthetic organic chemistry. Modern methodologies have allowed for its preparation with high purity and yield, often through catalytic processes that minimize waste and energy consumption. Such green chemistry approaches align with the growing emphasis on sustainable practices within the chemical industry. Additionally, continuous-flow reactors have been employed to enhance scalability and reproducibility, ensuring that researchers can reliably access this valuable intermediate.

Future research directions involving 2-(tert-butoxy)methyl-2-methyloxirane are likely to focus on expanding its applications in drug discovery and materials science. Innovations such as photoredox catalysis and enzymatic transformations may further streamline its use in synthetic protocols. Furthermore, interdisciplinary collaborations between chemists, biologists, and engineers could unlock new possibilities for leveraging this compound's unique properties. As our understanding of molecular interactions deepens, so too will the importance of intermediates like 1517105-80-4, driving innovation across multiple scientific frontiers.